Cas no 2680702-95-6 (3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680702-95-6
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5633063
• PubChem ID: 165927661
• Update Time: 2025-05-21

3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680702-95-6
• 3-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• EN300-28287434
• 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)10(18)17-7-6-12(8-17,11(19)20)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,19,20)
• InChI Key： LCOKQIDNCOXJEX-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)(C2C=CC=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic Acid (CAS: 2680702-95-6)

3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2680702-95-6) is a novel chemical entity that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine scaffold and trifluoroacetyl moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have explored its applications in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents, highlighting its versatility in drug design.

One of the most notable advancements in the study of this compound is its role in the synthesis of protease inhibitors. Researchers have demonstrated that the trifluoroacetyl group enhances the electrophilicity of the carbonyl carbon, making it a reactive site for nucleophilic attack by serine or cysteine residues in the active sites of proteases. This property has been leveraged to design potent inhibitors of enzymes such as cathepsins and kallikreins, which are implicated in inflammatory and oncogenic processes. The pyrrolidine ring, with its phenyl substituent, contributes to the steric and electronic properties that influence binding affinity and selectivity.

In addition to its applications in protease inhibition, 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). Recent structural-activity relationship (SAR) studies have revealed that modifications to the phenyl ring can significantly alter the compound's affinity for specific GPCR subtypes. For instance, halogenation at the para position of the phenyl ring has been shown to enhance binding to dopamine receptors, suggesting potential applications in neurological disorders. These findings underscore the compound's utility as a versatile scaffold for the development of receptor-targeted therapeutics.

The synthetic routes to 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid have also been a focus of recent research. Optimized protocols involving asymmetric catalysis and green chemistry principles have been developed to improve yield and enantioselectivity. For example, a recent study reported the use of chiral auxiliaries in the key step of pyrrolidine formation, achieving enantiomeric excesses of over 90%. Such advancements are critical for the scalable production of this compound and its derivatives, facilitating their further evaluation in preclinical and clinical settings.

Despite these promising developments, challenges remain in the optimization of 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid derivatives for therapeutic use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Recent pharmacokinetic studies have identified metabolic hotspots, particularly the trifluoroacetyl group, which may be susceptible to enzymatic degradation. Strategies such as bioisosteric replacement or prodrug approaches are being explored to mitigate these limitations.

In conclusion, 3-Phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid represents a valuable chemical scaffold with diverse applications in drug discovery. Its unique structural features enable the design of molecules with tailored biological activities, making it a focal point of ongoing research. Future studies are expected to further elucidate its potential in targeting novel disease pathways and optimizing its pharmacological properties for clinical translation.